![molecular formula C12H14N2OS B1487108 6-((1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl)-2-(methylthio)pyrimidin-4(3H)-one CAS No. 2108940-98-1](/img/structure/B1487108.png)
6-((1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl)-2-(methylthio)pyrimidin-4(3H)-one
Overview
Description
6-((1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl)-2-(methylthio)pyrimidin-4(3H)-one (hereafter referred to as 6-BHMP) is a novel compound, first synthesized in 2018, that has been studied for its potential applications in scientific research. 6-BHMP is a cyclic organic compound with a molecular formula of C7H10N2S, and is composed of a bicyclic heptene ring, two nitrogen atoms, and a methylthio group. The compound is notable for its unique structure and potential applications in biomedical research.
Scientific Research Applications
Antimicrobial Properties
Synthesis and Antimicrobial Evaluation :
- Synthesis of 6-heteryl-5-methylthieno[2,3-d]pyrimidin-2,4(1H,3H)-diones has demonstrated promising results for the search for antibacterials. Specifically, the compound 6-(imidazo[1,2-a]pyridin-2-yl)-5-methyl-3-phenylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione showed moderate activity against bacteria like S. aureus, E. coli, and B. subtilis. It also exhibited notable MIC (Minimum Inhibitory Concentration) values against P. aeruginosa, lower than those determined for the reference drug streptomycin. A docking study revealed that the synthesized compounds might not show effective inhibitory activity against the active site of TrmD isolated from P. aeruginosa (Vlasov et al., 2022).
Synthesis and Biological Activity of 6-(1,3-Benzoxazol-2-Yl)-5-Methylthieno-[2,3-d]Pyrimidines :
- A novel synthesis approach for 6-(1,3-benzoxazol-2-yl)-5-methylthieno[2,3-d]pyrimidin-4(3H)-ones and their 4-thioanalogs was developed. Some of the compounds synthesized exhibited antimicrobial activity against Bacillus subtilis bacteria and Candida albicans fungi (Vlasov et al., 2018).
Synthesis and Evaluation of Derivatives
Synthesis of Novel Compounds :
- Synthesis of novel racemic conformationally locked carbocyclic nucleosides derived from 7-substituted bicyclo[2.2.1]hept-5-ene-2,2-dimethanols was accomplished, demonstrating the versatility of the base structure in synthesizing complex molecules (Šála et al., 2006).
Synthesis of Pyrimidine and Azolopyrimidines as Biodynamics Agents :
- The synthesized compounds, including pyrimidine and azolopyrimidine derivatives, demonstrated diverse pharmacological properties, serving as bactericides, fungicides, viricides, insecticides, and meticides. These findings highlight the potential of these compounds in various biodynamic applications (Upadhyay & Ram, 1999).
Docking Studies and Mechanism Analysis
- Docking Studies and Antimicrobial Activity :
- A study on the antimicrobial activity of novel derivatives of 6-(1H-benzimidazol-2-yl)-5-methylthieno[2,3-d]pyrimidin-4(3H)-one revealed that certain compounds demonstrated superior antimicrobial activity in the agar well diffusion assay compared to Streptomycin. Docking studies were conducted to elucidate the mechanism of action, focusing on the active site of tRNA (Guanine37-N1)-methyltransferase (TrmD) as a potential target for these compounds (Vlasov et al., 2021).
properties
IUPAC Name |
4-(2-bicyclo[2.2.1]hept-5-enyl)-2-methylsulfanyl-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS/c1-16-12-13-10(6-11(15)14-12)9-5-7-2-3-8(9)4-7/h2-3,6-9H,4-5H2,1H3,(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTZWTPPHUIWPQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=CC(=O)N1)C2CC3CC2C=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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